Cas no 769100-49-4 (5-methylchroman-4-amine)
5-methylchroman-4-amine structure
Product Name:5-methylchroman-4-amine
CAS No:769100-49-4
MF:C10H13NO
MW:163.216322660446
MDL:MFCD16877043
CID:840196
PubChem ID:46835424
Update Time:2023-10-31
5-methylchroman-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-methylchroman-4-amine
- 5-Methyl-4-chromanamine
- 5-methylbenzoxazolyl-2-guanidine
- AC1MIVA4
- amino(5-methylbenzoxazol-2-yl)carboxamidine
- CTK7D2107
- N-(5-methyl-1,3-benzoxazol-2-yl)guanidine
- N-(5-Methyl-benzooxazol-2-yl)-guanidine
- SBB009389
- STOCK1S-49360
- TOS-BB-1291
- 769100-49-4
- AKOS005146476
- FT-0737499
- FT-0772862
- Y12616
- 5-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
- SCHEMBL4729948
- FT-0773424
- DTXSID30915133
-
- MDL: MFCD16877043
- Inchi: 1S/C10H13NO/c1-7-3-2-4-9-10(7)8(11)5-6-12-9/h2-4,8H,5-6,11H2,1H3
- InChI Key: DSSUVKQMJDZIDG-UHFFFAOYSA-N
- SMILES: O1C2C=CC=C(C)C=2C(CC1)N
Computed Properties
- Exact Mass: 163.099714038g/mol
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.079
- Boiling Point: 263℃
- Flash Point: 116℃
5-methylchroman-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449042016-1g |
5-Methylchroman-4-amine |
769100-49-4 | 97% | 1g |
$624.24 | 2023-09-01 | |
| Alichem | A449042016-5g |
5-Methylchroman-4-amine |
769100-49-4 | 97% | 5g |
$1442.36 | 2023-09-01 | |
| Alichem | A449042016-10g |
5-Methylchroman-4-amine |
769100-49-4 | 97% | 10g |
$1765.96 | 2023-09-01 | |
| Chemenu | CM162925-1g |
5-methylchroman-4-amine |
769100-49-4 | 97% | 1g |
$711 | 2021-06-17 | |
| Chemenu | CM162925-5g |
5-methylchroman-4-amine |
769100-49-4 | 97% | 5g |
$1571 | 2021-06-17 | |
| Chemenu | CM162925-1g |
5-methylchroman-4-amine |
769100-49-4 | 97% | 1g |
$711 | 2022-06-10 | |
| Chemenu | CM162925-5g |
5-methylchroman-4-amine |
769100-49-4 | 97% | 5g |
$1571 | 2022-06-10 | |
| eNovation Chemicals LLC | K49839-1g |
5-Methylchroman-4-amine |
769100-49-4 | 95% | 1g |
$550 | 2024-06-09 | |
| eNovation Chemicals LLC | K49839-5g |
5-Methylchroman-4-amine |
769100-49-4 | 95% | 5g |
$1450 | 2024-06-09 | |
| eNovation Chemicals LLC | K49839-5g |
5-Methylchroman-4-amine |
769100-49-4 | 95% | 5g |
$1450 | 2025-02-20 |
5-methylchroman-4-amine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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